2-[(2-chlorobenzoyl)amino]-N-(2-fluorophenyl)-5-iodobenzamide

• IUPAC Name: 2-[(2-chlorobenzoyl)amino]-N-(2-fluorophenyl)-5-iodobenzamide
• InChI: InChI=1S/C20H13ClFIN2O2/c21-15-6-2-1-5-13(15)19(26)24-17-10-9-12(23)11-14(17)20(27)25-18-8-4-3-7-16(18)22/h1-11H,(H,24,26)(H,25,27)
• InChI Key: OXEQBHAMFXZOMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=C(C=C(C=C2)I)C(=O)NC3=CC=CC=C3F)Cl
• Molecular Formula: C20H13ClFIN2O2
• Molecular Weight: 494.7 g/mol

Description

2-[(2-chlorobenzoyl)amino]-N-(2-fluorophenyl)-5-iodobenzamide is a complex organic compound with significant potential in various scientific fields This compound is characterized by its unique structure, which includes chlorobenzoyl, fluorophenyl, and iodobenzamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-chlorobenzoyl)amino]-N-(2-fluorophenyl)-5-iodobenzamide typically involves multiple steps, including the formation of intermediate compounds. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely used technique for forming carbon-carbon bonds. This reaction is known for its mild conditions and high functional group tolerance .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and continuous flow reactors can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-[(2-chlorobenzoyl)amino]-N-(2-fluorophenyl)-5-iodobenzamide undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Substitution reagents: Nucleophiles such as amines or electrophiles like alkyl halides

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2-[(2-chlorobenzoyl)amino]-N-(2-fluorophenyl)-5-iodobenzamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(2-chlorobenzoyl)amino]-N-(2-fluorophenyl)-5-iodobenzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 2-[(2-chlorobenzoyl)amino]benzoic acid
• Diethyl 2-[(4-chlorobenzamido)-2-(2-oxo-1,2-dihydroquinolin-4-yl)methyl]malonate

Uniqueness

2-[(2-chlorobenzoyl)amino]-N-(2-fluorophenyl)-5-iodobenzamide is unique due to its combination of chlorobenzoyl, fluorophenyl, and iodobenzamide groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where these properties are advantageous.